4-bromo-N-(tert-butyl)-5,6,7,8-tetrahydronaphthalene-1-sulfonamide

• Molecular Formula: C14H20BrNO2S
• Molecular Weight: 346.29 g/mol
• IUPAC Name: 4-bromo-N-tert-butyl-5,6,7,8-tetrahydronaphthalene-1-sulfonamide
• InChI: InChI=1S/C14H20BrNO2S/c1-14(2,3)16-19(17,18)13-9-8-12(15)10-6-4-5-7-11(10)13/h8-9,16H,4-7H2,1-3H3
• InChI Key: IGTQQFVNPNBMJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=C2CCCCC2=C(C=C1)Br

Description

4-bromo-N-(tert-butyl)-5,6,7,8-tetrahydronaphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C14H20BrNO2S and its molecular weight is 346.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl amine [8.5 g, 12.32 ml, 116.0 mmol) was added dropwise to a stirred suspension of 4-bromo-5,6,7,8-tetrahydronaphthalene-1-sulfonyl chloride (59a, 12.0 g, 38.8 mmol) in 150 ml tetrahydrofuran at 0° C. The reaction mixture was then stirred at a temperature of about 25° C. for 2 hours. The progress of the reaction was monitored by TLC. Water (100 ml) was added to the reaction mixture, and the mixture so obtained was extracted with ethyl acetate (2×150 ml). The combined organic layer was then dried over sodium sulphate, and the dried organic layer was concentrated under reduced pressure to obtain a crude product, which was then purified by column chromatography over silica gel (100-200 mesh) using 15% ethyl acetate in hexanes as an eluent to obtain the title compound (2.34 g, 17.4%).